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why is my pH 10 buffer unstable upon storage
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Compound of Interest

Compound Name: PH 10 BUFFER

cat. No.: 88022497

Technical Support Center: pH 10 Buffers

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to address the common issue of pH 10 buffer instability during storage.

Troubleshooting Guide: My pH 10 Buffer is Unstable

If you are experiencing a decrease in the pH of your pH 10 buffer over time, consult the
following guide to identify and resolve the issue.

Problem: The pH of my stored pH 10 buffer has dropped
significantly.

Logical Flowchart for Troubleshooting
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Initial Observation

pH of stored pH 10 buffer
is lower than expected

. R
Potential Cause Investigation
Qs the buffer exposed to air?)
No
\
What is the storage |
container material? |
Plastic
A
(What is the storage temperature?) Yes
Refrigerated Glass
A
How old is the buffer? Room Temperature
- J/
Opened > 1-3 months
Unopened > 1 year
Solutions & Best Practices
Y A Y Y

Prepare fresh buffer more frequentl Store at a low temperature Store in a polyethylene Tightly seal the container
P q Y- (refrigerated if possible). (plastic) bottle. immediately after use.
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dissolves in

)

reacts with H20 to form

( )

neutralizes OH~ to form
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Monitoring & Analysis
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 To cite this document: BenchChem. [why is my pH 10 buffer unstable upon storage].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8022497#why-is-my-ph-10-buffer-unstable-upon-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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